5-{(Z)-[3-methoxy-4-(2-pyrazinyloxy)phenyl]methylidene}-1,3-thiazolane-2,4-dione

• IUPAC Name: (5Z)-5-[(3-methoxy-4-pyrazin-2-yloxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C15H11N3O4S/c1-21-11-6-9(7-12-14(19)18-15(20)23-12)2-3-10(11)22-13-8-16-4-5-17-13/h2-8H,1H3,(H,18,19,20)/b12-7-
• InChI Key: JWIKVLGOWJLORG-GHXNOFRVSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)NC(=O)S2)OC3=NC=CN=C3
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)NC(=O)S2)OC3=NC=CN=C3
• Molecular Formula: C15H11N3O4S
• Molecular Weight: 329.3 g/mol

Description

The compound “5-{(Z)-[3-methoxy-4-(2-pyrazinyloxy)phenyl]methylidene}-1,3-thiazolane-2,4-dione” has a molecular formula of C15H11N3O4S. It is a complex organic compound with potential applications in various fields of chemistry.

Molecular Structure Analysis

The molecular structure of this compound is determined by its molecular formula, C15H11N3O4S. It contains a thiazolane ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom. The compound also contains a methoxy group and a pyrazinyloxy group attached to a phenyl ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, and density, are not provided in the search results. These properties would depend on the compound’s molecular structure.

Scientific Research Applications

Corrosion Inhibition

Thiazolidinedione derivatives have been investigated for their corrosion inhibition performance for mild steel in hydrochloric acid solutions. These inhibitors showed increased efficiency with concentration and adhered to the Langmuir adsorption isotherm on the mild steel surface. Theoretical calculations supported these findings, highlighting their potential in protecting metals against corrosion in acidic environments (Yadav et al., 2015).

Synthesis Methodologies

Novel synthesis approaches for creating derivatives of thiazolidinediones have been developed, including one-pot, four-component synthesis methods. These methods enable the efficient production of compounds with potential biological activities, demonstrating the versatility of thiazolidinedione derivatives in chemical synthesis (Torkian et al., 2011).

Antimicrobial Activity

Thiazolidinedione derivatives have also been synthesized and tested for their in vitro antibacterial and antifungal activities. These studies have shown that certain derivatives exhibit good activity against gram-positive bacteria and exhibit excellent antifungal activity, suggesting their potential use in developing new antimicrobial agents (Prakash et al., 2011).

Safety And Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical compound, appropriate safety measures should be taken when handling it.